Cas no 473732-85-3 ((1R)-1-(3-fluorophenyl)propan-1-amine)

(1R)-1-(3-fluorophenyl)propan-1-amine structure
473732-85-3 structure
Product Name:(1R)-1-(3-fluorophenyl)propan-1-amine
CAS No:473732-85-3
MF:C9H12FN
MW:153.196685791016
MDL:MFCD06762106
CID:1022886
PubChem ID:16098491
Update Time:2025-09-19

(1R)-1-(3-fluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, alpha-ethyl-3-fluoro-, (alphaR)- (9CI)
    • (R)-1-(3-FLUOROPHENYL)PROPAN-1-AMINE
    • AKOS015842049
    • CS-0452728
    • SCHEMBL1730261
    • N10473
    • MFCD06762106
    • EN300-2982395
    • 473732-85-3
    • (1R)-1-(3-fluorophenyl)propan-1-amine
    • DB-290139
    • MDL: MFCD06762106
    • Inchi: 1S/C9H12FN/c1-2-9(11)7-4-3-5-8(10)6-7/h3-6,9H,2,11H2,1H3/t9-/m1/s1
    • InChI Key: LJVGBCCRQCRIJS-SECBINFHSA-N
    • SMILES: FC1=CC=CC(=C1)[C@@H](CC)N

Computed Properties

  • Exact Mass: 153.095377549g/mol
  • Monoisotopic Mass: 153.095377549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26Ų

(1R)-1-(3-fluorophenyl)propan-1-amine Pricemore >>

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